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Compound of Interest

Compound Name: Kinesore

Cat. No.: B1673647

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Kinesore, a cell-
permeable small molecule and kinesin-1 modulator. Adherence to these procedures is
essential for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Kinesore is classified as a combustible solid and is considered highly hazardous to water
(Water Hazard Class 3). While specific toxicity data is limited, the chemical nature of the
compound and its solvent (DMSO) necessitate stringent safety precautions.

Summary of Required Personal Protective Equipment:
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PPE Category Specification

Chemical safety goggles with side-shields
Eye Protection meeting ANSI Z87.1 standards. A face shield

may be required for splash hazards.

Chemical-resistant gloves (e.g., Nitrile,

Neoprene, or Butyl rubber). Inspect gloves for
Hand Protection integrity before each use and replace

immediately if compromised. Double gloving is

recommended when handling stock solutions.

A flame-retardant laboratory coat, fully buttoned.
Body Protection Long pants and closed-toe, closed-heel shoes

are mandatory. Avoid synthetic clothing.

A NIOSH-approved respirator (e.g., N95 or
) ) higher) is required when handling the powder
Respiratory Protection ) -~ )
form outside of a certified chemical fume hood

to prevent inhalation of dust.

Safe Handling and Operational Plan

A systematic approach to handling Kinesore, from receipt to disposal, is critical to minimize
exposure and environmental impact.

Receiving and Storage

e Receipt: Upon receipt, visually inspect the container for any damage or leaks.

» Storage of Powder: Store Kinesore powder in a tightly sealed, clearly labeled container in a
cool, dry, well-ventilated area, away from sources of ignition. Recommended long-term
storage is at -20°C.

o Storage of Solutions: Kinesore is typically dissolved in Dimethyl Sulfoxide (DMSO). Store
stock solutions in small, sealed aliquots at -20°C to avoid repeated freeze-thaw cycles.

Preparation of Solutions
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 All handling of Kinesore powder and preparation of solutions must be conducted in a
certified chemical fume hood.

o Use appropriate tools (e.g., chemical-resistant spatula) to handle the powder.

e When dissolving in DMSO, add the solvent to the powder slowly to avoid splashing.

Spill Response

e Minor Spills (Powder):

[¢]

Alert personnel in the immediate area.

[¢]

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

[¢]

Carefully wipe the area, working from the outside in.

[e]

Place all contaminated materials in a sealed, labeled hazardous waste container.

o

Clean the spill area with a suitable laboratory detergent and then wipe with 70% ethanol.

e Minor Spills (Solution in DMSO):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial spill pillows).

o Place all contaminated materials in a sealed, labeled hazardous waste container.

o Clean the spill area with a suitable laboratory detergent and then wipe with 70% ethanol.

e Major Spills:

o Evacuate the immediate area.

o Alert your institution's Environmental Health and Safety (EHS) department.
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o Prevent entry into the affected area.

o Provide EHS with the Safety Data Sheet (SDS) for Kinesore and DMSO.

Disposal Plan

Due to its high hazard to aquatic life (WGK 3), Kinesore and any materials contaminated with it
must be disposed of as hazardous waste.

o Solid Waste: All disposable PPE (gloves, etc.), weigh boats, and any other materials that
have come into contact with Kinesore powder should be collected in a dedicated, sealed,
and clearly labeled hazardous waste container.

» Liquid Waste: Unused Kinesore solutions in DMSO and any solvent used for rinsing
contaminated glassware must be collected in a dedicated, sealed, and clearly labeled
hazardous waste container for organic solvent waste. Do not pour Kinesore waste down the
drain.

e Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous
chemical waste.

Experimental Workflow for Safe Handling of
Kinesore

The following diagram outlines the key steps and decision points for the safe handling of
Kinesore in a laboratory setting.
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Kinesore Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Kinesore.
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 To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
Kinesore]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673647#personal-protective-equipment-for-
handling-kinesore]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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